Cas no 1049-27-0 (Benzenepropanamine,N-(1-methyl-2-phenylethyl)-g-phenyl-, hydrochloride (1:1))

• Product Name: Benzenepropanamine,N-(1-methyl-2-phenylethyl)-g-phenyl-, hydrochloride (1:1)
• CAS No: 1049-27-0
• MF: C₂₄H₂₈ClN
• MW: 365.9388256073
• CID: 185491
• PubChem ID: 121317
• Update Time: 2025-04-19

Benzenepropanamine,N-(1-methyl-2-phenylethyl)-g-phenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamine,N-(1-methyl-2-phenylethyl)-g-phenyl-, hydrochloride (1:1)
• Benzenepropanamine, N-(1-methyl-2-phenylethyl)-gamma-phenyl-, hydrochloride (9CI)
• 3,3-diphenyl-N-(1-phenylpropan-2-yl)propan-1-amine,hydrochloride
• 1049-27-0
• N-(1-Methyl-2-phenylethyl)-gamma-phenylbenzenepropanamine hydrochloride
• 3,3-diphenyl-N-(1-phenylpropan-2-yl)propan-1-amine;hydrochloride
• Phenethylamine, N-(3,3-diphenylpropyl)-alpha-methyl-, hydrochloride
• 3,3-Diphenyl-N-(1-phenylpropan-2-yl)propan-1-amine--hydrogen chloride (1/1)
• Difril
• DTXSID00909261
• N-(3,3-Diphenylpropyl)-alpha-methylphenethylamine hydrochloride
• Benzenepropanamine, N-(1-methyl-2-phenylethyl)-gamma-phenyl-, hydrochloride

• Inchi： 1S/C24H27N.ClH/c1-20(19-21-11-5-2-6-12-21)25-18-17-24(22-13-7-3-8-14-22)23-15-9-4-10-16-23;/h2-16,20,24-25H,17-19H2,1H3;1H
• InChI Key： MZICOCXOCXGTEM-UHFFFAOYSA-N
• SMILES： Cl.N(C(C)CC1C=CC=CC=1)CCC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 365.19124
• Monoisotopic Mass: 365.191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 316
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Boiling Point: 476.1°C at 760 mmHg
• Flash Point: 219.4°C
• PSA: 12.03
• LogP: 6.62230